Cas no 157469-21-1 ((10-isothiocyanatodecyl)benzene)

• Product Name: (10-isothiocyanatodecyl)benzene
• CAS No: 157469-21-1
• MF: C₁₇H₂₅NS
• MW: 275.452103376389
• CID: 181937
• PubChem ID: 154691
• Update Time: 2025-04-19

(10-isothiocyanatodecyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(10-isothiocyanatodecyl)-
• 10-isothiocyanatodecylbenzene
• (10-Isothiocyanatodecyl)benzene
• EN300-22197839
• PD169760
• CCRIS 7548
• DTXSID50166266
• Benzene, (10-isothiocyanatodecyl)-
• US9963444, Example 4
• SCHEMBL17274355
• CHEMBL4218684
• 157469-21-1
• 10-Phenyldecyl isothiocyanate
• BDBM393301
• (10-isothiocyanatodecyl)benzene

• Inchi： 1S/C17H25NS/c19-16-18-15-11-6-4-2-1-3-5-8-12-17-13-9-7-10-14-17/h7,9-10,13-14H,1-6,8,11-12,15H2
• InChI Key： YBYYJVWCELMDBH-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.17095
• Monoisotopic Mass: 275.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 398.4°C at 760 mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.521
• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives